{1-[2-Amino-1-(4-methylphenyl)ethyl]cyclopentyl}methanol

Specification

• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol
• IUPAC Name: [1-[2-amino-1-(4-methylphenyl)ethyl]cyclopentyl]methanol
• Standard InChI: InChI=1S/C15H23NO/c1-12-4-6-13(7-5-12)14(10-16)15(11-17)8-2-3-9-15/h4-7,14,17H,2-3,8-11,16H2,1H3
• Standard InChI Key: BJGBFMHIABXACK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CN)C2(CCCC2)CO

Introduction

{1-[2-Amino-1-(4-methylphenyl)ethyl]cyclopentyl}methanol is a complex organic compound characterized by its unique molecular structure, which includes a cyclopentyl ring linked to a methanol group and an aminoethyl group further substituted with a 4-methylphenyl group. This compound falls under the category of amino alcohols, which are known for their presence of both amino and alcohol functional groups. The structural complexity of {1-[2-Amino-1-(4-methylphenyl)ethyl]cyclopentyl}methanol suggests potential applications in medicinal chemistry, particularly in drug design and synthesis.

Synthesis and Chemical Reactions

The synthesis of {1-[2-Amino-1-(4-methylphenyl)ethyl]cyclopentyl}methanol typically involves several steps using organic synthesis techniques. In industrial settings, large-scale batch or continuous processes are employed to ensure precise control over reaction conditions such as temperature and pressure, optimizing yield and purity.

This compound can undergo various chemical reactions, highlighting its versatility in synthetic organic chemistry. These reactions are crucial for exploring its potential applications and for further functionalization.

Comparison with Analogous Compounds

Compounds analogous to {1-[2-Amino-1-(4-methylphenyl)ethyl]cyclopentyl}methanol include {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclopentyl}methanol and {1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclopentyl}methanol. These compounds share similar structural features but differ in their substituents, which affect their chemical reactivity and biological activity. For example, the bromine atom in {1-[2-Amino-1-(4-bromophenyl)ethyl]cyclopentyl}methanol enhances its reactivity, while the nitro group in {1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclopentyl}methanol contributes to its potential biological activity.

Compound Name	Molecular Formula	Unique Features
{1-[2-Amino-1-(4-methylphenyl)ethyl]cyclopentyl}methanol	Not specified	Methyl substitution on phenyl; potential therapeutic applications
{1-[2-Amino-1-(4-bromophenyl)ethyl]cyclopentyl}methanol	C₁₆H₂₅BrN₂O	Bromine enhances reactivity and potential biological activity
{1-[2-Amino-1-(4-nitrophenyl)ethyl]cyclopentyl}methanol	C₁₄H₂₀N₂O₃	Nitro group contributes to biological activity

Future Research Directions

Future research on {1-[2-Amino-1-(4-methylphenyl)ethyl]cyclopentyl}methanol should focus on elucidating its biological activity and pharmacological profile. This includes conducting detailed interaction studies with biological targets and assessing its potential as a therapeutic agent. Additionally, exploring its chemical reactivity and potential for further functionalization could lead to the development of new derivatives with enhanced biological activities.

Given the current state of knowledge, there is a need for comprehensive studies to fully explore the potential of this compound in medicinal chemistry.